Cas no 758632-87-0 (Benzoic acid,3-amino-4-hydroxy-, propyl ester)

Benzoic acid,3-amino-4-hydroxy-, propyl ester structure
758632-87-0 structure
Product Name:Benzoic acid,3-amino-4-hydroxy-, propyl ester
CAS No:758632-87-0
MF:C10H13NO3
MW:195.215122938156
CID:549574
Update Time:2024-03-05

Benzoic acid,3-amino-4-hydroxy-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-amino-4-hydroxy-, propyl ester
    • Benzoic acid, 3-amino-4-hydroxy-, propyl ester (9CI)
    • Benzoic acid, 3-amino-4-hydroxy-, propyl ester
    • Inchi: 1S/C10H13NO3/c1-2-5-14-10(13)7-3-4-9(12)8(11)6-7/h3-4,6,12H,2,5,11H2,1H3
    • InChI Key: HZMHKHMBXSCSRJ-UHFFFAOYSA-N
    • SMILES: C(OCCC)(=O)C1=CC=C(O)C(N)=C1

Computed Properties

  • Exact Mass: 195.09
  • Monoisotopic Mass: 195.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 72.6A^2
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